1-Methoxycarbonyl-3-ethyl-6-isopropylazulene
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Overview
Description
1-Methoxycarbonyl-3-ethyl-6-isopropylazulene, also known as MEIA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MEIA belongs to the class of azulene derivatives, which are known for their unique chemical and biological properties.
Scientific Research Applications
1-Methoxycarbonyl-3-ethyl-6-isopropylazulene has a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to exhibit potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound works by inducing apoptosis, or programmed cell death, in cancer cells, while leaving healthy cells unaffected. This makes this compound a promising candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of 1-Methoxycarbonyl-3-ethyl-6-isopropylazulene is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of several important enzymes, including topoisomerase II and proteasome, which are essential for cancer cell survival. This compound also activates the p53 tumor suppressor protein, which plays a critical role in regulating cell growth and preventing the development of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In addition to its anti-cancer activity, this compound has been shown to exhibit anti-inflammatory and antioxidant properties. This compound has also been shown to modulate the immune system, and may have potential applications in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-Methoxycarbonyl-3-ethyl-6-isopropylazulene is its ease of synthesis and high purity. This makes this compound an attractive compound for scientific research, as it can be readily obtained in large quantities. However, this compound is relatively unstable and can degrade over time, which can make it difficult to work with in certain experiments. Additionally, this compound is highly reactive and can interact with other compounds in unpredictable ways, which can complicate data interpretation.
Future Directions
There are a number of potential future directions for research on 1-Methoxycarbonyl-3-ethyl-6-isopropylazulene. One promising area of research is in the development of new cancer therapies based on this compound. Researchers could explore the use of this compound in combination with other anti-cancer agents to enhance its efficacy and reduce potential side effects. Additionally, researchers could investigate the potential applications of this compound in other areas of medicine, such as autoimmune diseases and neurodegenerative disorders. Finally, researchers could explore the use of this compound as a tool for studying the mechanisms of cancer cell growth and survival, which could lead to the development of new therapeutic targets.
Conclusion:
In conclusion, this compound is a synthetic compound with a wide range of potential applications in scientific research. This compound has been shown to exhibit potent anti-cancer activity, as well as anti-inflammatory and antioxidant properties. This compound is relatively easy to synthesize and can be obtained in high purity, but it is also highly reactive and can degrade over time. Future research on this compound could lead to the development of new cancer therapies and insights into the mechanisms of cancer cell growth and survival.
Properties
116644-62-3 | |
Molecular Formula |
C17H20O2 |
Molecular Weight |
256.34 g/mol |
IUPAC Name |
methyl 3-ethyl-6-propan-2-ylazulene-1-carboxylate |
InChI |
InChI=1S/C17H20O2/c1-5-12-10-16(17(18)19-4)15-9-7-13(11(2)3)6-8-14(12)15/h6-11H,5H2,1-4H3 |
InChI Key |
RKXDBBSILRGMLE-UHFFFAOYSA-N |
SMILES |
CCC1=C2C=CC(=CC=C2C(=C1)C(=O)OC)C(C)C |
Canonical SMILES |
CCC1=C2C=CC(=CC=C2C(=C1)C(=O)OC)C(C)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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